Cas no 857624-43-2 (N-4-(2-cyanoethyl)phenylacetamide)

• Product Name: N-4-(2-cyanoethyl)phenylacetamide
• CAS No: 857624-43-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 717765
• PubChem ID: 76852084
• Update Time: 2024-01-31

N-4-(2-cyanoethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(2-cyanoethyl)phenyl]-
• Acetanilide, p-(2-cyanoethyl)- (4CI)
• N-4-(2-cyanoethyl)phenylacetamide
• Acetanilide, p-(2-cyanoethyl)- (4CI)
• Acetamide, N-[4-(2-cyanoethyl)phenyl]-

• Inchi： 1S/C11H12N2O/c1-9(14)13-11-6-4-10(5-7-11)3-2-8-12/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： MPXWEXSQNADUEJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCC#N)C=C1)(=O)C

Computed Properties

• Exact Mass: 188.095
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides